Cas no 29246-70-6 (4-Nitro-trans-cinnamonitrile)

• Product Name: 4-Nitro-trans-cinnamonitrile
• CAS No: 29246-70-6
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD00094456
• CID: 238095
• PubChem ID: 6176061
• Update Time: 2025-09-23

4-Nitro-trans-cinnamonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(4-nitrophenyl)-, (2E)-
• 4-Nitro-trans-cinnamonitrile
• (2E)-3-(4-Nitrophenyl)acrylonitrile
• 3-(4-nitrophenyl)prop-2-enenitrile
• 4-Nitro-trans-cinnam
• 4-nitro-cinnamonitrile
• (E)-3-(4-nitrophenyl)prop-2-enenitrile
• (e)-3-(4-nitrophenyl)acrylonitrile
• LS-07241
• 2-Propenenitrile, 3-(4-nitrophenyl)-
• (2E)-3-(4-nitrophenyl)prop-2-enenitrile
• SCHEMBL8612499
• AKOS003239440
• CINNAMONITRILE, p-NITRO-
• 3-(4-Nitrophenyl)acrylonitrile
• (E)-3-(4-nitrophenyl)-acrylonitrile
• MFCD00094456
• 27892-88-2
• 4-Nitrocinnamonitrile
• CS-0318207
• 29246-70-6
• AMY3926
• 3-(4-Nitrophenyl)-2-propenenitrile

• MDL： MFCD00094456
• Inchi： 1S/C9H6N2O2/c10-7-1-2-8-3-5-9(6-4-8)11(12)13/h1-6H/b2-1+
• InChI Key： HLFGEWUHBJJYKR-OWOJBTEDSA-N
• SMILES： [O-][N+](C1C=CC(/C=C/C#N)=CC=1)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 315.1±17.0 °C at 760 mmHg
• Flash Point: 144.4±20.9 °C
• PSA: 69.61000
• LogP: 2.65478
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Nitro-trans-cinnamonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)